Cas no 42748-90-3 (5-chloro-1H-pyrimidin-2-one;hydrochloride)
42748-90-3 structure
Product Name:5-chloro-1H-pyrimidin-2-one;hydrochloride
CAS No:42748-90-3
MF:C4H4Cl2N2O
MW:166.993358612061
MDL:MFCD09250871
CID:2153309
PubChem ID:12648523
Update Time:2024-11-04
5-chloro-1H-pyrimidin-2-one;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-chloropyrimidin-2-ol hydrochloride
- 5-Chloro-2-hydroxy-pyrimidine HCl
- 5-Chloropyrimidin-2(1H)-one hydrochloride
- 5-chloropyrimidone hydrochloride
- GRLWQORZOWPFCM-UHFFFAOYSA-N
- 5-?Chloro-?2-?hydroxypyrimidine
- 5-Chloro-2-hydroxypyrimidine HCl
- 5-Chloropyrimidin-2-olhydrochloride
- 5-chloropyrimidin-2-one hydrochloride
- 5-Chloropyrimidine-2-one hydrochloride
- 5-chloro-pyrimidin-2-one hydrochloride
- 5-chloro-2-hydroxypyrimidine hydrochloride
- 5-chloro-1H-pyrimidin-2-one;hydrochloride
-
- MDL: MFCD09250871
- Inchi: 1S/C4H3ClN2O.ClH/c5-3-1-6-4(8)7-2-3;/h1-2H,(H,6,7,8);1H
- InChI Key: GRLWQORZOWPFCM-UHFFFAOYSA-N
- SMILES: ClC1C=NC(NC=1)=O.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 173
- Topological Polar Surface Area: 41.5
5-chloro-1H-pyrimidin-2-one;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X19105-5g |
5-Chloropyrimidin-2(1H)-one hydrochloride |
42748-90-3 | 95% | 5g |
¥646.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X19105-1g |
5-Chloropyrimidin-2(1H)-one hydrochloride |
42748-90-3 | 95% | 1g |
¥185.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X19105-25g |
5-Chloropyrimidin-2(1H)-one hydrochloride |
42748-90-3 | 95% | 25g |
¥2262.0 | 2024-07-18 | |
| TRC | C597838-250mg |
5-Chloropyrimidin-2-ol Hydrochloride |
42748-90-3 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C597838-500mg |
5-Chloropyrimidin-2-ol Hydrochloride |
42748-90-3 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C597838-2.5g |
5-Chloropyrimidin-2-ol Hydrochloride |
42748-90-3 | 2.5g |
$ 185.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C836517-5g |
5-Chloropyrimidin-2-ol hydrochloride |
42748-90-3 | 97% | 5g |
620.00 | 2021-05-17 | |
| abcr | AB478541-1 g |
5-Chloro-2-hydroxy-pyrimidine HCl; . |
42748-90-3 | 1g |
€104.20 | 2023-04-20 | ||
| abcr | AB478541-5 g |
5-Chloro-2-hydroxy-pyrimidine HCl; . |
42748-90-3 | 5g |
€207.00 | 2023-04-20 | ||
| abcr | AB478541-25 g |
5-Chloro-2-hydroxy-pyrimidine HCl; . |
42748-90-3 | 25g |
€557.20 | 2023-04-20 |
5-chloro-1H-pyrimidin-2-one;hydrochloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
42748-90-3 (5-chloro-1H-pyrimidin-2-one;hydrochloride) Related Products
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